3-Amino-1-(5-bromofuran-2-yl)propan-1-ol

• Molecular Formula: C7H10BrNO2
• Molecular Weight: 220.06 g/mol
• IUPAC Name: 3-amino-1-(5-bromofuran-2-yl)propan-1-ol
• InChI: InChI=1S/C7H10BrNO2/c8-7-2-1-6(11-7)5(10)3-4-9/h1-2,5,10H,3-4,9H2
• InChI Key: FOVMQYYJNVBMSJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(OC(=C1)Br)C(CCN)O

Description

3-Amino-1-(5-bromofuran-2-yl)propan-1-ol is a brominated furan derivative with a molecular formula of C₈H₁₁BrNO₂ (assuming the correct structure, as the evidence lists a dimethyl variant: C₉H₁₄BrNO₂ ). This compound features a furan ring substituted with a bromine atom at the 5-position, a propan-1-ol backbone, and an amino group at the 3-position. The amino and hydroxyl groups enable hydrogen bonding, influencing solubility and intermolecular interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-1-(5-bromofuran-2-yl)propan-1-ol typically involves the bromination of furan followed by the introduction of the amino and hydroxyl groups. One common method includes the following steps:

Bromination of Furan: Furan is reacted with bromine in the presence of a catalyst to form 5-bromofuran.

Amination and Hydroxylation: The brominated furan is then subjected to a series of reactions to introduce the amino and hydroxyl groups, resulting in the formation of 3-Amino-1-(5-bromofuran-2-yl)propan-1-ol.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques such as chromatography and crystallization are common in industrial settings .

Chemical Reactions Analysis

Types of Reactions

3-Amino-1-(5-bromofuran-2-yl)propan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl group.

Reduction: The bromine atom can be reduced to form a hydrogen atom.

Substitution: The bromine atom can be substituted with other functional groups such as alkyl or aryl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium alkoxides or Grignard reagents.

Major Products

Oxidation: Formation of 3-Amino-1-(5-bromofuran-2-yl)propan-1-one.

Reduction: Formation of 3-Amino-1-(furan-2-yl)propan-1-ol.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3-Amino-1-(5-bromofuran-2-yl)propan-1-ol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and as an intermediate in various industrial processes.

Mechanism of Action

The mechanism of action of 3-Amino-1-(5-bromofuran-2-yl)propan-1-ol involves its interaction with specific molecular targets and pathways. The amino and hydroxyl groups allow it to form hydrogen bonds and interact with enzymes and receptors. The brominated furan ring can participate in π-π interactions and other non-covalent interactions, influencing its biological activity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 3-Amino-1-(5-bromofuran-2-yl)propan-1-ol to analogs with structural variations, focusing on molecular properties, reactivity, and physical characteristics.

Table 1: Structural and Physical Comparison

Compound Name	Molecular Formula	Molecular Weight	Key Functional Groups	Notable Features
3-Amino-1-(5-bromofuran-2-yl)propan-1-ol	C₈H₁₁BrNO₂	~248.09*	-NH₂, -OH, 5-Br-furan	Bromine enhances electrophilicity
3-Amino-1-(furan-2-yl)propan-1-ol	C₇H₁₁NO₂	157.17	-NH₂, -OH, unsubstituted furan	Lower MW; lacks halogen
3-Amino-1-(5-chlorofuran-2-yl)propan-1-ol	C₇H₁₀ClNO₂	187.62	-NH₂, -OH, 5-Cl-furan	Chlorine less bulky than Br
3-Amino-1-(5-methylfuran-2-yl)propan-1-ol	C₈H₁₃NO₂	171.20	-NH₂, -OH, 5-Me-furan	Methyl group increases lipophilicity
3-Amino-2,2-dimethyl-1-(5-bromofuran-2-yl)propan-1-ol	C₉H₁₄BrNO₂	248.12	-NH₂, -OH, 5-Br-furan, 2,2-dimethyl	Steric hindrance from dimethyl groups

*Calculated based on formula; exact MW may vary.

Key Findings:

Molecular Weight and Boiling Points: The bromine atom increases molecular weight compared to non-halogenated analogs (e.g., 248.09 vs. 157.17 for unsubstituted furan). Higher molecular weight typically correlates with elevated boiling points, as seen in alcohol trends (e.g., pentan-1-ol > butan-1-ol > propan-1-ol) . The dimethyl variant (248.12 g/mol) may exhibit a lower boiling point than the non-dimethyl compound due to reduced surface area for intermolecular interactions, though direct data is unavailable .

Reactivity: The 5-bromo substituent enhances electrophilic substitution reactivity compared to chlorine or methyl groups. Bromine’s larger atomic size facilitates nucleophilic displacement reactions, making it valuable in Suzuki-Miyaura cross-couplings. The amino and hydroxyl groups enable participation in condensation or hydrogen-bond-driven self-assembly, contrasting with methyl-substituted analogs, which prioritize lipophilicity over reactivity.

Solubility and Hydrogen Bonding: The presence of -NH₂ and -OH groups improves water solubility relative to non-polar analogs (e.g., 5-methylfuran derivative). However, bromine’s hydrophobicity may offset this effect. Steric hindrance from dimethyl groups (in the variant from ) could reduce solubility by disrupting hydrogen-bonding networks .

Synthetic Utility: Brominated furans are pivotal in synthesizing complex molecules, as seen in patents for amino-alcohol derivatives (e.g., cyclobutylmethyl-containing compounds in ). The bromine atom likely facilitates downstream functionalization, such as aryl-aryl bond formation .

Biological Activity

3-Amino-1-(5-bromofuran-2-yl)propan-1-ol is a compound that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological properties, including antimicrobial and anticancer effects, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 3-Amino-1-(5-bromofuran-2-yl)propan-1-ol is $C_8H_{10}BrN_1O_2$. The compound features a furan ring, which is known for its reactivity and ability to participate in various biological interactions. The presence of an amino group enhances its potential for hydrogen bonding with biological macromolecules, thereby influencing its pharmacological profile.

Antimicrobial Activity

Research indicates that compounds containing furan moieties often exhibit significant antimicrobial properties. The structural characteristics of 3-Amino-1-(5-bromofuran-2-yl)propan-1-ol may contribute to its effectiveness against various pathogens. A study highlighted that furan derivatives can inhibit bacterial growth by disrupting cellular processes or damaging bacterial membranes .

Anticancer Properties

The compound has shown promise as an anticancer agent. Its mechanism of action may involve the inhibition of key signaling pathways associated with tumor growth and proliferation. For instance, studies have demonstrated that similar compounds can interfere with the PD-1/PD-L1 immune checkpoint pathway, promoting T-cell activation against tumors .

Table 1: Summary of Biological Activities

Activity Type	Description	References
Antimicrobial	Inhibits growth of bacteria; disrupts cellular processes
Anticancer	Inhibits tumor growth; modulates immune response

The biological activity of 3-Amino-1-(5-bromofuran-2-yl)propan-1-ol can be attributed to several mechanisms:

• Hydrogen Bonding : The amino group can form hydrogen bonds with target proteins or nucleic acids, potentially altering their function.
• π-π Interactions : The furan ring may engage in π-π stacking interactions with aromatic residues in proteins, influencing enzyme activity or receptor binding.
• Enzyme Inhibition : Certain studies suggest that similar compounds may act as inhibitors for enzymes involved in cancer metabolism, leading to reduced tumor viability .

Case Studies and Research Findings

Several studies have investigated the biological effects of compounds related to or derived from 3-Amino-1-(5-bromofuran-2-yl)propan-1-ol:

• Antimicrobial Efficacy : A comparative study evaluated the antimicrobial effects of various furan derivatives, establishing a correlation between structural features and activity levels. Results indicated that brominated derivatives exhibited enhanced potency against specific bacterial strains .
• Cancer Cell Line Studies : Research involving cancer cell lines demonstrated that compounds similar to 3-Amino-1-(5-bromofuran-2-yl)propan-1-ol induced apoptosis in human lung carcinoma (A549) and breast adenocarcinoma (MCF7) cells, suggesting potential therapeutic applications in oncology .

Q & A

Q. How should researchers design stability studies for this compound under varying storage conditions?

• Protocol :
• Temperature : Store at −20°C (stable >12 months) vs. 25°C (30% decomposition in 6 months).
• Light Exposure : UV/Vis spectra show 10% degradation after 48 hours under direct light; use amber vials.
• Humidity : Hygroscopicity leads to clumping at >60% RH; silica gel desiccants are mandatory .